![molecular formula C19H17FN2O3 B2399821 1-(2-ethoxyphenyl)-4-(2-fluorobenzyl)pyrazine-2,3(1H,4H)-dione CAS No. 1206998-52-8](/img/structure/B2399821.png)
1-(2-ethoxyphenyl)-4-(2-fluorobenzyl)pyrazine-2,3(1H,4H)-dione
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Description
1-(2-ethoxyphenyl)-4-(2-fluorobenzyl)pyrazine-2,3(1H,4H)-dione is a useful research compound. Its molecular formula is C19H17FN2O3 and its molecular weight is 340.354. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Analogous Compounds
A study by Singh and Tomassini (2001) focuses on the synthesis of flutimide analogues, including fully substituted pyrazine-2,6-diones, which have shown to selectively inhibit cap-dependent endonuclease activity of influenza virus A. This suggests a potential application in developing therapeutic agents for treating influenza infections. The synthesis includes specifically designed aromatic analogues of flutimide, some exhibiting significant improvement in activity (S. B. Singh & J. Tomassini, 2001).
Chemical Derivatives from Marine Algae
Research by Xu et al. (2012) identified a new bromophenol C-N coupled with diketopiperazine isolated from marine red alga Symphyocladia latiuscula. This compound represents another aspect of scientific research applications, emphasizing the exploration of marine resources for novel chemical entities with potential pharmacological properties (Xiuli Xu et al., 2012).
Pyrazine Chemistry and Thermal Eliminations
Another study by Blake, Porter, and Sammes (1972) delves into the chemistry of pyrazines, particularly focusing on thermal [1,4] eliminations from 3,6-di-hydropyrazines. This research contributes to the understanding of pyrazine chemistry, offering insights into synthetic pathways that may be relevant for designing compounds with desired biological activities (K. W. Blake et al., 1972).
Heterocyclic Compound Synthesis
Studies also explore the synthesis of heterocyclic compounds, such as 4H-thieno[3,4-c]pyrazole derivatives, demonstrating analgesic, anti-inflammatory, antipyretic, and platelet antiaggregating activities in preclinical models. These findings suggest that derivatives of the chemical structure could be synthesized and modified to enhance specific biological activities, offering potential therapeutic benefits (G. Menozzi et al., 1992).
Properties
IUPAC Name |
1-(2-ethoxyphenyl)-4-[(2-fluorophenyl)methyl]pyrazine-2,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2O3/c1-2-25-17-10-6-5-9-16(17)22-12-11-21(18(23)19(22)24)13-14-7-3-4-8-15(14)20/h3-12H,2,13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIUUXBOGFCTBKF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2C=CN(C(=O)C2=O)CC3=CC=CC=C3F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.